Cas no 64076-59-1 (1H-1,2,4-Triazole-3-acetamide, 2,5-dihydro-5-thioxo-)

1H-1,2,4-Triazole-3-acetamide, 2,5-dihydro-5-thioxo- structure
64076-59-1 structure
Product Name:1H-1,2,4-Triazole-3-acetamide, 2,5-dihydro-5-thioxo-
CAS No:64076-59-1
MF:C4H6N4OS
MW:158.181638240814
CID:1669450
Update Time:2024-09-03

1H-1,2,4-Triazole-3-acetamide, 2,5-dihydro-5-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-3-acetamide, 2,5-dihydro-5-thioxo-
    • Inchi: 1S/C4H6N4OS/c5-2(9)1-3-6-4(10)8-7-3/h1H2,(H2,5,9)(H2,6,7,8,10)
    • InChI Key: IXEWJCPJHCENNH-UHFFFAOYSA-N
    • SMILES: N1C(=S)N=C(CC(N)=O)N1

Computed Properties

  • Exact Mass: 158.02638

Experimental Properties

  • Density: 1.85±0.1 g/cm3(Predicted)
  • Boiling Point: 341.1±44.0 °C(Predicted)
  • PSA: 79.51
  • pka: 8.77±0.20(Predicted)
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